Polyprenylphenols
Polyprenylphenols are a class of naturally occurring compounds derived from phenolic structures with multiple prenyl chains attached to the benzene ring. These compounds play critical roles in various biological processes, including plant defense mechanisms and signaling pathways. Structurally, they consist of a polyprenyl group (a linear polymer of isoprene units) linked via an oxygen atom to a hydroxyl group at position 3 or 4 of the phenol ring. Due to their unique chemical composition, these compounds exhibit diverse bioactivities such as antioxidant, anti-inflammatory, and antimicrobial properties.
Research on polyprenylphenols has been gaining increasing attention for their potential applications in pharmaceuticals and cosmetics. They are also recognized for their stability under various conditions, making them suitable for formulation into topical products or dietary supplements. The extraction and purification of these compounds from natural sources remain an active area of study, with ongoing efforts to improve yield and efficiency.
Overall, the versatile nature of polyprenylphenols makes them valuable tools in the development of new therapeutic agents and cosmetics, offering promising prospects for enhancing human health and wellness through natural product chemistry.

Structure | Chemical Name | CAS | MF |
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Benzoic acid,4-hydroxy-3-(3,7,11,15,19,23,27,31,35-nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaen-1-yl)- | 38332-13-7 | C52H78O3 |
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